Cas no 124420-60-6 (Pyridine,2-chloro-4-(2-chloro-1,1-dimethylethyl)-)

• Product Name: Pyridine,2-chloro-4-(2-chloro-1,1-dimethylethyl)-
• CAS No: 124420-60-6
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• MDL: MFCD28337879
• CID: 218039
• PubChem ID: 183719
• Update Time: 2025-06-08

Pyridine,2-chloro-4-(2-chloro-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-chloro-4-(2-chloro-1,1-dimethylethyl)-
• 2-chloro-4-(1-chloro-2-methylpropan-2-yl)pyridine
• DTXSID80154358
• Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)-
• 124420-60-6

• MDL： MFCD28337879
• Inchi： 1S/C9H11Cl2N/c1-9(2,6-10)7-3-4-12-8(11)5-7/h3-5H,6H2,1-2H3
• InChI Key： NBUISKRTJUJETN-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C1C=CN=C(C=1)Cl

Computed Properties

• Exact Mass: 203.02703
• Monoisotopic Mass: 203.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 278.8°Cat760mmHg
• Flash Point: 149.2°C
• Refractive Index: 1.519
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on Pyridine,2-chloro-4-(2-chloro-1,1-dimethylethyl)-

Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)- (CAS No. 124420-60-6): A Comprehensive Overview

Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)- (CAS No. 124420-60-6) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique chemical structure and properties, has garnered considerable attention from researchers and industry professionals alike. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements of Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)-.

Chemical Structure and Properties

Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)- is a substituted pyridine derivative with the molecular formula C₉H₁₁Cl₂N. The molecule features a pyridine ring with a 2-chloro substituent and a 4-(2-chloro-1,1-dimethylethyl) group. The presence of these functional groups imparts unique chemical properties to the compound. The chlorinated substituents enhance the molecule's reactivity and stability, making it suitable for various chemical transformations. Additionally, the dimethyl group at the 4-position provides steric hindrance, which can influence the compound's reactivity in certain reactions.

The physical properties of Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)- include its appearance as a colorless to pale yellow liquid with a characteristic pyridine odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. The compound has a boiling point of approximately 150°C and a melting point of -35°C. These properties make it suitable for use in various industrial processes and laboratory applications.

Synthesis Methods

The synthesis of Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)- can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromoacetophenone with chloromethyl methyl ether followed by cyclization to form the pyridine ring. This method typically involves multiple steps and requires careful control of reaction conditions to achieve high yields and purity.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions can be used to introduce the chlorinated substituents onto the pyridine ring. This method offers greater flexibility in terms of substituent selection and can be optimized for large-scale production.

Applications in Pharmaceuticals

Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)- has found significant applications in the pharmaceutical industry due to its potential as an intermediate in drug synthesis. One notable example is its use in the synthesis of antiviral agents. Recent studies have shown that compounds derived from this pyridine derivative exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique structural features of Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)- contribute to its ability to interact with viral proteins and inhibit viral replication.

In addition to antiviral applications, this compound has also been explored for its potential as an anticancer agent. Research has demonstrated that certain derivatives of Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)- exhibit selective cytotoxicity against cancer cells while sparing normal cells. These findings suggest that further development of these compounds could lead to new therapeutic options for cancer treatment.

Applications in Agrochemicals

The versatility of Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)- extends beyond pharmaceuticals into the field of agrochemicals. This compound serves as an important intermediate in the synthesis of various pesticides and herbicides. For example, it can be used to synthesize pyrethroid insecticides, which are widely used for pest control in agriculture due to their high efficacy and low toxicity to mammals.

The unique chemical structure of Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)- allows it to form stable complexes with metal ions such as zinc and copper. These metal complexes have been shown to exhibit enhanced pesticidal activity compared to their parent compounds. This property makes them valuable candidates for developing new agrochemical formulations with improved performance.

Molecular Modeling and Computational Studies

To gain deeper insights into the behavior and reactivity of Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)-, researchers have employed molecular modeling and computational chemistry techniques. These studies have provided valuable information on the electronic structure and conformational properties of the molecule.

Density functional theory (DFT) calculations have been used to investigate the electronic distribution within the molecule and predict its reactivity towards various substrates. Molecular dynamics simulations have also been employed to study the conformational flexibility of Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)-. These simulations have revealed that the molecule can adopt multiple conformations depending on its environment, which can influence its reactivity in different chemical reactions.

Safety Considerations and Environmental Impact

Safety is a critical consideration when handling any chemical compound. While specific safety data for Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)- may vary depending on its form and concentration, general precautions should be taken when working with this compound. It is advisable to handle it in well-ventilated areas using appropriate personal protective equipment (PPE) such as gloves and goggles.

In terms of environmental impact, studies have shown that this compound is biodegradable under aerobic conditions but may persist in anaerobic environments. Therefore, proper disposal methods should be followed to minimize any potential environmental risks.

FUTURE RESEARCH DIRECTIONS AND CONCLUSIONS

The ongoing research on Pyridine, 2-chloro-4-(2-chloro-1,1-dimethylethyl)- holds great promise for advancing our understanding of its properties and expanding its applications across various fields. Future studies may focus on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Additionally, exploring new derivatives with enhanced biological activity could lead to breakthroughs in drug discovery and agrochemical development.

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